BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safety of
Hexyl Chlorocarbonate-d13

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexyl chlorocarbonate-d13

Cat. No.: B12398802

Disclaimer: This document provides a summary of safety information for Hexyl
chlorocarbonate-d13. The safety data presented is primarily based on the non-deuterated
analogue, Hexyl chlorocarbonate, as specific comprehensive safety studies on the deuterated
compound are not widely available. The toxicological and chemical properties are expected to
be nearly identical due to the similarity in their chemical structures. Researchers and drug
development professionals should always consult the most recent and specific Safety Data
Sheet (SDS) provided by the supplier before handling this chemical.

Section 1: Chemical Identification and Physical
Properties

Hexyl chlorocarbonate-d13 is the deuterium-labeled version of Hexyl chlorocarbonate. It is
primarily used as an internal standard in analytical chemistry for quantitative analysis by
methods such as NMR, GC-MS, or LC-MS.[1] The physical and chemical properties are crucial
for safe handling and storage.
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Property

Value

Chemical Formula

C7D13CIlO2

Molecular Weight 177.71 g/mol [2]

CAS Number 2708278-38-8[1][2]
Appearance Clear, colorless liquid[3]
Boiling Point 60-61 °C at 7 mmHg[3][4]
Density 1.007 g/mL at 25 °C[3][4]

Vapor Pressure

3.1 mmHg[3]

Flash Point

61 °C (143 °F)[3]

Refractive Index

1.4240 at 20 °C/D[3]

Solubility

Soluble in usual organic solvents (acetone,

chloroform, toluene, THF). Reacts with water.[5]

Isotopic Enrichment

98 atom % D[2]

Section 2: Hazard Identification and GHS

Classification

Hexyl chlorocarbonate is classified as a hazardous chemical. The GHS classification indicates

that it is highly toxic and corrosive.
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Hazard Class Hazard Category GHS Hazard Statement
o H300: Fatal if swallowed,
Acute Toxicity, Oral Category 2 & 3 o
H301: Toxic if swallowed[3][6]
H310: Fatal in contact with
Acute Toxicity, Dermal Category 2 & 3 skin, H311: Toxic in contact
with skin[3][6]
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[3][6]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[3][6]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage|[3][6]
) H290: May be corrosive to
Corrosive to metals Category 1

metals[6]

Signal Word: Danger|[3][6]
Hazard Pictograms:
e Skull and Crossbones

e Corrosion

Section 3: Experimental Protocols and Toxicological
Information

Detailed experimental protocols for the toxicological assessment of Hexyl chlorocarbonate-
d13 are not readily available in the public domain. However, data for the non-deuterated
compound provides insight into its toxicity.

Acute Toxicity: An experimental study on mice indicated that the approximate lethal dose for
intraperitoneal injections was less than 1 mg/kg to more than 15 mi/kg.[3]

Toxicological Effects:
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e Dermatotoxin: Causes skin burns.[3]
e Lacrimator: Irritates the eyes and induces tearing.[3]
o Toxic Pneumonitis: Inhalation can induce inflammation of the lungs.[3]

Section 4: Safe Handling and Storage

Proper handling and storage are critical to minimize the risks associated with Hexyl
chlorocarbonate-d13.

Handling:
¢ Use only under a chemical fume hood.[7]

o Wear personal protective equipment (PPE), including chemically resistant gloves, safety
goggles, and a face shield.[7][8]

e Avoid contact with skin, eyes, and clothing.[6][7]

e Do not breathe vapors or mists.[7][8]

» Keep away from open flames, hot surfaces, and sources of ignition.[7][8]
o Use spark-proof tools and explosion-proof equipment.[7]

» Do not allow contact with water, as it hydrolyzes to produce hydrochloric acid, hexanol, and
carbon dioxide.[5][7]

Storage:

Store in a cool, dry, and well-ventilated place.[7][8]

Keep the container tightly closed.[7][8]

Store locked up.[7][8]

Store refrigerated.[2]
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» Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,

and amines.[7][8]

Section 5: First-Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route

First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[7][8]

Ingestion

Rinse mouth. Do NOT induce vomiting. Seek

immediate medical assistance.[7][8]

Section 6: Accidental Release Measures

In the event of a spill, appropriate procedures must be followed to prevent exposure and

environmental contamination.

o Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Wear

appropriate personal protective equipment. Remove all sources of ignition.[7]

e Environmental Precautions: Prevent the product from entering drains.

» Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust). Keep in suitable, closed containers for disposal. Do not

expose the spill to water.[7]
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Section 7: Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Hexyl
chlorocarbonate-d13, from preparation to disposal.
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Safe Handling Workflow for Hexyl Chlorocarbonate-d13

Preparation

Consult SDS

A\ 4

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Face Shield)

Handling

Work in a Chemical Fume Hood [-f—————————————— - oo 1

A 4

Use Spark-Proof Tools

——{

If Spill Occurs If Exposure Occurs
Emergency Response
Y
In Case of Spill: In Case of Exposure:
Evacuate, Ventilate, Contain with Inert Material Follow First-Aid Measures, Seek Medical Attention

v

Avoid Contact with Water and Incompatible Materials

Waste Disposal
A4

Collect Waste in a Labeled, Sealed Container

v

Dispose of as Hazardous Waste via Approved Channels

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Hexyl chlorocarbonate-d13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Hexyl
Chlorocarbonate-d13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398802#hexyl-chlorocarbonate-d13-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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